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Compound of Interest

Compound Name: 2-Methyl-6-nitro-1H-indole
CAS No.: 3484-23-9
Cat. No.: B1268853
Get Quote
. J

CAS: 3484-23-9 | Technical Guide for Stability, Storage &
Handling
Introduction: Compound Profile

2-Methyl-6-nitro-1H-indole is a specialized heterocyclic building block often used in the
synthesis of bioactive alkaloids and pharmaceutical intermediates (e.g., tyrosine kinase
inhibitors). Its chemical behavior is defined by the electron-rich indole core, modified by the
electron-withdrawing nitro group at the C6 position and a steric methyl group at C2.
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Property Specification

CAS Number 3484-23-9

Molecular Formula CoHsN20:2

Molecular Weight 176.17 g/mol

Appearance Yellow to orange crystalline solid

Solubility DMSO (High), Ethanol (Moderate), Water (Low)

Oxidation (Indole ring), Photodegradation (Nitro

Primary Risk
group)

Module 1: Storage & Stability (The "Preservation”

Protocol)
The Stability Triad

To maintain purity >98% over extended periods, you must control three variables: Oxidation,
Photolysis, and Hygroscopicity.

e Temperature:

o Long-term (>1 month): Store at -20°C. At this temperature, the kinetic rate of auto-
oxidation at the C3 position of the indole ring is negligible.

o Short-term (<1 month):2-8°C (Refrigerated) is acceptable if the container is tightly sealed.

o Technical Insight: Indoles are prone to forming dimers and trimers via radical cation
intermediates. The C6-nitro group stabilizes the ring electronically, but the compound
remains susceptible to radical formation under ambient heat.

 Light Protection (Critical):
o Requirement: Amber glass vials or aluminum foil wrapping.

o Mechanism:[1][2][3] Nitro-aromatics are photo-active. Exposure to UV/visible light can
induce nitro-to-nitroso rearrangements or facilitate radical formation, turning the bright
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yellow solid into a dull brown.

* Atmosphere:
o Requirement: Store under inert gas (Argon or Nitrogen) if possible.

o Protocol: After each use, backfill the vial with Argon before resealing. Oxygen is the
primary reagent in indole decomposition (forming isatin derivatives or polymers).
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Figure 1: Standard Operating Procedure (SOP) for receiving and banking 2-Methyl-6-nitro-1H-
indole to maximize shelf-life.

Module 2: Solubility & Handling (The "Usage"

Protocol)
Solvent Selection Guide
Solvent Solubility Rating Application Notes
Preferred for stock solutions.
Warning: DMSO freezes at
DMSO Excellent (>50 mg/mL) 19°C. Thaw completely before
pipetting to avoid
concentration gradients.
Useful for biological assays
Ethanol Good (~10-20 mg/mL) where DMSO toxicity is a
concern.
Do not dissolve directly.
Predissolve in DMSO, then
Water/PBS Poor (<0.1 mg/mL)

dilute. Precipitates if DMSO <
1% viv.

Preparation of Stock Solutions

e Weighing: Use an anti-static gun if the powder is static. Weigh quickly to minimize moisture
uptake.

e Dissolution: Add DMSO to the vial. Vortex for 30 seconds.

o Troubleshooting: If particles persist, sonicate for 5 minutes at room temperature (avoid
heating >40°C).

o Storage of Stocks:
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o DMSO stocks are stable at -20°C for ~3-6 months.

o Freeze/Thaw Cycles: Limit to 3 cycles. Repeated condensation introduces water, which
can crash out the compound or accelerate hydrolysis.

Module 3: Troubleshooting & Diagnhostics
Visual Diagnostics

The color of 2-Methyl-6-nitro-1H-indole is your primary purity indicator.
 Bright Yellow/Orange: Purity >98% (Optimal).

o Dull Orange/Tan: Purity ~90-95% (Surface oxidation). Usable for crude reactions but not
kinetics.

e Brown/Black or Sticky: Purity <80% (Significant polymerization). Discard or Recrystallize.
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Figure 2: Diagnostic logic for identifying whether an issue is chemical degradation or physical
precipitation.

Frequently Asked Questions (FAQs)
Q1: My compound turned brown after leaving it on the benchtop for 3 days. Is it still usable?

o Technical Answer: Likely not for sensitive applications. The brown color indicates the
formation of oxidation products (quinoids or dimers).
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e Solution: Run a quick LC-MS. If the main peak is >90%, you may use it for qualitative work.
For K_d measurements or cell assays, discard it.

Q2: Can | dissolve this in 100% water for a cell culture assay?
e Technical Answer: No. The LogP (partition coefficient) is approx 2.3, making it hydrophobic.

e Protocol: Make a 1000x stock in DMSO (e.g., 10 mM). Dilute 1 pL of stock into 1 mL of
media to achieve 10 uM (0.1% DMSO final). Watch for "crashing out" (cloudiness).

Q3: How do | re-purify a degraded sample?

o Protocol: Recrystallization is often effective. Dissolve the solid in a minimal amount of hot
Ethanol (60°C). Add water dropwise until slight turbidity appears. Cool slowly to 4°C. Filter
the yellow crystals and dry under vacuum.

Q4: Is this compound sensitive to acidic or basic conditions?

o Technical Answer: Indoles are acid-sensitive (protonation at C3 can lead to polymerization).
Strong bases can deprotonate the N-H (pKa ~16-17), creating a nucleophile that may react
with atmospheric CO2 or other electrophiles. Maintain neutral pH (6-8) whenever possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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